E,E-Dienestrol
E,E-Dienestrol
Dienestrol is an olefinic compound that is hexa-2,4-diene substituted by 4-hydroxyphenyl groups at positions 3 and 4 respectively. It has a role as a xenoestrogen. It is a member of phenols and an olefinic compound.
Dienestrol is a synthetic, non-steroidal estrogen. It is an estrogen receptor agonist. Estrogens work partly by increasing a normal clear discharge from the vagina and making the vulva and urethra healthy. Using or applying an estrogen relieves or lessens: dryness and soreness in the vagina, itching, redness, or soreness of the vulva. Conditions that are treated with vaginal estrogens include a genital skin condition (vulvar atrophy), inflammation of the vagina (atrophic vaginitis), and inflammation of the urethra (atrophic urethritis).
A synthetic, non-steroidal estrogen structurally related to stilbestrol. It is used, usually as the cream, in the treatment of menopausal and postmenopausal symptoms.
Dienestrol is a synthetic, non-steroidal estrogen. It is an estrogen receptor agonist. Estrogens work partly by increasing a normal clear discharge from the vagina and making the vulva and urethra healthy. Using or applying an estrogen relieves or lessens: dryness and soreness in the vagina, itching, redness, or soreness of the vulva. Conditions that are treated with vaginal estrogens include a genital skin condition (vulvar atrophy), inflammation of the vagina (atrophic vaginitis), and inflammation of the urethra (atrophic urethritis).
A synthetic, non-steroidal estrogen structurally related to stilbestrol. It is used, usually as the cream, in the treatment of menopausal and postmenopausal symptoms.
Brand Name:
Vulcanchem
CAS No.:
13029-44-2
VCID:
VC0018971
InChI:
InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+
SMILES:
CC=C(C1=CC=C(C=C1)O)C(=CC)C2=CC=C(C=C2)O
Molecular Formula:
C18H18O2
Molecular Weight:
266.3 g/mol
E,E-Dienestrol
CAS No.: 13029-44-2
Reference Standards
VCID: VC0018971
Molecular Formula: C18H18O2
Molecular Weight: 266.3 g/mol
| CAS No. | 13029-44-2 |
|---|---|
| Product Name | E,E-Dienestrol |
| Molecular Formula | C18H18O2 |
| Molecular Weight | 266.3 g/mol |
| IUPAC Name | 4-[(2E,4E)-4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol |
| Standard InChI | InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+ |
| Standard InChIKey | NFDFQCUYFHCNBW-SCGPFSFSSA-N |
| Isomeric SMILES | C/C=C(/C(=C/C)/C1=CC=C(C=C1)O)\C2=CC=C(C=C2)O |
| SMILES | CC=C(C1=CC=C(C=C1)O)C(=CC)C2=CC=C(C=C2)O |
| Canonical SMILES | CC=C(C1=CC=C(C=C1)O)C(=CC)C2=CC=C(C=C2)O |
| Colorform | MINUTE NEEDLES FROM DILUTE ALC WHITE NEEDLES FROM ETHANOL COLORLESS OR WHITE, OR PRACTICALLY WHITE NEEDLE-LIKE CRYSTALS OR AS A WHITE, CRYSTALLINE POWDER |
| Melting Point | 233-234 227-228 °C |
| Description | Dienestrol is an olefinic compound that is hexa-2,4-diene substituted by 4-hydroxyphenyl groups at positions 3 and 4 respectively. It has a role as a xenoestrogen. It is a member of phenols and an olefinic compound. Dienestrol is a synthetic, non-steroidal estrogen. It is an estrogen receptor agonist. Estrogens work partly by increasing a normal clear discharge from the vagina and making the vulva and urethra healthy. Using or applying an estrogen relieves or lessens: dryness and soreness in the vagina, itching, redness, or soreness of the vulva. Conditions that are treated with vaginal estrogens include a genital skin condition (vulvar atrophy), inflammation of the vagina (atrophic vaginitis), and inflammation of the urethra (atrophic urethritis). A synthetic, non-steroidal estrogen structurally related to stilbestrol. It is used, usually as the cream, in the treatment of menopausal and postmenopausal symptoms. |
| Shelf Life | Sensitive to light |
| Solubility | 3 mg/L (at 37 °C) FREELY SOL IN ALC, METHANOL, ETHER, ACETONE, PROPYLENE GLYCOL; SOL IN CHLOROFORM, AQ SOLN OF ALKALI HYDROXIDES; SOLUBLE IN VEGETABLE OILS AFTER WARMING, BUT CRYSTALLIZES OUT ON STANDING; PRACTICALLY INSOL IN WATER, DIL ACIDS . SOL IN FIXED OILS. |
| Synonyms | 4,4'-(Diethylideneethylene)diphenol Dienestrol Dienestrol, (E,E)-Isomer Dienestrol, (Z,E)-Isomer Dienestrol, (Z,Z)-Isomer Dienoestrol Oestrasid Ortho Dienestrol Synestrol |
| PubChem Compound | 667476 |
| Last Modified | Nov 11 2021 |
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